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Compound of Interest

2-Chloro-3-fluoro-5-

Compound Name:
methylphenylboronic acid

Cat. No.: B8204034

Get Quote

Physicochemical Profile & Molecular Weight
Analysis

The precise characterization of 2-Chloro-3-fluoro-5-methylphenylboronic acid is critical for
its use as a building block in Suzuki-Miyaura cross-coupling reactions, particularly in the
optimization of kinase inhibitors where halogenated aromatic scaffolds modulate metabolic

stability and binding affinity.

Molecular Weight & Formula
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Parameter Value Notes
Chemical Formula C7H7BCIFNO:2
. Used for stoichiometric
Molecular Weight (Average) 188.39 g/mol ) o
calculations (weighing).
] ) Used for Mass Spectrometry
Monoisotopic Mass 188.0215 Da ) o
(HRMS) identification.
Based on 12C, tH, 1B, 35Cl, 1°F,
Exact Mass 188.0215 Da
160.
) ] Often custom-synthesized,;
CAS Number Not widely listed

refer to specific batch CoA.

Physical State

White to off-white solid

Hygroscopic; tends to form
boroxines (anhydrides) upon

drying.

Isotopic Signature (MS Detection)

For LC-MS validation, the compound exhibits a distinct isotopic envelope due to the presence
of Chlorine (3>CI/3’Cl ratio = 3:1) and Boron (*°B/*B ratio = 1:4).

e M+0 (188.02): Base peak (1B, 35Cl).

e M+2 (190.02): Approx. 33% intensity of base peak (due to 3’Cl).

e M-1(187.02): Low intensity (due to 1°B).
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Critical Note on Stoichiometry: Boronic acids frequently exist as a dynamic equilibrium between
the free acid [R-B(OH)z] and the cyclic trimeric anhydride (boroxine). Commercial batches may
contain varying amounts of water. For precise catalytic turnover numbers (TON), titration is

recommended over simple gravimetric measurement.

Synthesis & Manufacturing Workflow

The synthesis of 2-Chloro-3-fluoro-5-methylphenylboronic acid typically follows a cryogenic
lithium-halogen exchange pathway to prevent benzyne formation, which is a significant risk
with ortho-chloro/fluoro substitution patterns.

Synthetic Pathway (Graphviz Visualization)
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Figure 1: Cryogenic synthesis workflow ensuring regioselectivity and preventing 'aryne' side
reactions.

Detailed Protocol

o Preparation: Charge a flame-dried 3-neck flask with 1-Bromo-2-chloro-3-fluoro-5-
methylbenzene (1.0 eq) and anhydrous THF (0.2 M concentration).

o Lithiation: Cool to -78°C (dry ice/acetone). Add n-Butyllithium (1.05 eq, 2.5 M in hexanes)
dropwise over 30 mins. Maintain internal temp < -70°C to avoid scrambling.

e Borylation: Stir for 1 hour at -78°C. Add Trimethyl borate (1.2 eq) rapidly.
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e Warming: Allow the mixture to warm to room temperature (RT) overnight.
e Hydrolysis: Quench with 2N HCI (aqg) and stir for 1 hour to hydrolyze the boronate ester.

« |solation: Extract with Ethyl Acetate, wash with brine, dry over MgSOa4, and concentrate.
Recrystallize from Hexane/EtOAc to remove boroxine impurities.

Quality Control & Characterization

Trustworthiness in data requires a self-validating QC system. A single analytical method is
insufficient for boronic acids due to their dehydration propensity.

QC Decision Tree
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Figure 2: Multi-modal quality control workflow. Titration is essential to quantify the 'active'
boronic acid content vs. anhydride.

Analytical Standards
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e 1H NMR (DMSO-de): Diagnostic peaks include the methyl singlet (~2.3 ppm), aromatic
protons (two singlets or doublets depending on coupling), and the broad B(OH)2z singlet
(~8.0-8.5 ppm). Note that B(OH)z2 protons may disappear if D20 exchange occurs.

o 19F NMR: Essential for distinguishing the 3-fluoro isomer from potential 4-fluoro or 5-fluoro
impurities arising from non-selective precursor synthesis.

« Titration Protocol: Dissolve the sample in a solution of D-mannitol (excess). Mannitol
complexes with the boronic acid, releasing protons (H*) which can be titrated against
standard NaOH using phenolphthalein as an indicator. This is the only way to determine the
effective molecular weight for stoichiometry if the sample is partially dehydrated.

Application: Suzuki-Miyaura Coupling

This scaffold is optimized for introducing the 2-chloro-3-fluoro-5-methylphenyl moiety into biaryl
drug candidates. The ortho-chloro group provides steric twist (atropisomerism potential), while
the fluorine modulates pKa and metabolic susceptibility.

Optimized Coupling Protocol

o Catalyst: Pd(dppf)Clz-CH2Clz (3-5 mol%) is recommended for sterically hindered aryl
chlorides/boronic acids.

e Base: KsPO4 (3.0 eq) or Cs2CO0s (2.0 eq).

e Solvent: 1,4-Dioxane/Water (4:1) degassed.
e Temperature: 80-100°C.

Mechanism of Action:

o Transmetallation: The boronic acid (activated by base to form a boronate "ate" complex)
transfers the aryl group to the Palladium(ll) center.

e Reductive Elimination: Formation of the C-C bond and regeneration of Pd(0).
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 To cite this document: BenchChem. [Technical Monograph: 2-Chloro-3-fluoro-5-
methylphenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8204034/docs#technical-monograph-2-chloro-3-
fluoro-5-methylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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